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Compound of Interest

Compound Name: 4-lodo-m-xylene

Cat. No.: B031699

An In-depth Technical Guide to 4-lodo-m-xylene

This technical guide provides a comprehensive overview of the chemical and physical
properties of 4-lodo-m-xylene, with a focus on its molecular characteristics. It is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Core Compound Data

4-lodo-m-xylene, also known by its IUPAC name 1-lodo-2,4-dimethylbenzene, is an important
reactant in organic synthesis.[1][2] It is notably used in the preparation of paralog-selective
Hsp90 inhibitors.[2][3][4][5]

Quantitative Data Summary

The fundamental molecular properties of 4-lodo-m-xylene are summarized in the table below
for quick reference.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b031699?utm_src=pdf-interest
https://www.benchchem.com/product/b031699?utm_src=pdf-body
https://www.benchchem.com/product/b031699?utm_src=pdf-body
https://www.benchchem.com/product/b031699?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodo-m-xylene
https://www.fishersci.ca/shop/products/4-iodo-m-xylene-98-thermo-scientific/p-7023386
https://www.fishersci.ca/shop/products/4-iodo-m-xylene-98-thermo-scientific/p-7023386
https://www.usbio.net/biochemicals/432843/4-iodo-m-xylene
https://cymitquimica.com/products/02-A16878/4-iodo-m-xylene-98/
https://chemicals.thermofisher.kr/apac/product/A16878.09
https://www.benchchem.com/product/b031699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
Molecular Formula C8H9I [LI[21[3][6]1[7]
Molecular Weight 232.06 g/mol [L1112][3][6][7]
CAS Number 4214-28-2 [11[2]1[3][6]1[8]
Purity >98.0% (GC) 8]

Physical State Liquid (at 20°C) [8]

IUPAC Name 1-iodo-2,4-dimethylbenzene [1]

Experimental Protocol: Synthesis of an lodo-Xylene
Isomer

While a specific protocol for the synthesis of 4-lodo-m-xylene is not readily available in the
provided search results, a detailed methodology for a closely related isomer, 2-lodo-p-xylene, is
described and can serve as a representative example of the iodination of a xylene substrate.[9]
This procedure utilizes a thallation reaction followed by displacement with iodide.

Materials:

e p-Xylene

 Trifluoroacetic acid

o Thallium(lll) trifluoroacetate

o Diethyl ether

» Potassium iodide

o Sodium bisulfite

¢ 10% aqueous Sodium hydroxide

e Anhydrous magnesium sulfate
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Procedure:

A solution of thallium(lll) trifluoroacetate in trifluoroacetic acid is prepared in a round-
bottomed flask with vigorous stirring.[9]

e p-Xylene is added to the solution, and the mixture is stirred.[9]

o The trifluoroacetic acid is removed using a rotary evaporator. The residue is then dissolved in
diethyl ether and the solvent is evaporated again. The resulting solid is redissolved in diethyl
ether.[9]

e An aqueous solution of potassium iodide is added to the ether solution under ice cooling.[9]

e The dark suspension is stirred vigorously, followed by the addition of a sodium bisulfite
solution.[9]

e The resulting yellow thallium(l) iodide precipitate is removed by filtration and washed with
diethyl ether.[9]

o The aqueous layer is separated and extracted with diethyl ether.[9]

e The combined ether extracts are washed with aqueous sodium hydroxide and then with
water.[9]

e The ether solution is dried over anhydrous magnesium sulfate, and the ether is removed on
a rotary evaporator.[9]

o The final product, 2-iodo-p-xylene, is purified by distillation under reduced pressure.[9]

Visualized Workflow: Synthesis of an lodo-Xylene

The following diagram illustrates the key stages in the synthesis of an iodo-xylene, based on
the protocol described above.
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p-Xylene

Step 1: Thallation

Thallium(lll) Trifluoroacetate
in Trifluoroacetic Acid

Step 2: Iodination

Arylthallium bis(trifluoroacetate)
Intermediate

Potassium lodide

(K1)

Caption: Synthesis workflow for an iodo-xylene isomer.
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Safety and Handling

4-lodo-m-xylene is associated with several hazards. It is known to cause skin irritation and
serious eye irritation.[1][10] It may also cause respiratory irritation.[1][10] Therefore, appropriate
personal protective equipment, including gloves and eye protection, should be worn when
handling this chemical.[10] Work should be conducted in a well-ventilated area.[10] The
compound is also noted to be light-sensitive, and storage in a cool, dark place is
recommended.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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